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Introduction
The determination of groundwater residence time, the duration water has remained in an

aquifer, is crucial for a multitude of applications, including water resource management,

contaminant transport modeling, and understanding hydrogeological processes. Radon-222
(²²²Rn), a naturally occurring radioactive noble gas, serves as a powerful and cost-effective

tracer for dating young groundwater, typically with residence times of up to 20 days.[1][2] Its

utility stems from its constant production from the decay of Radium-226 (²²⁶Ra) in aquifer

materials and its relatively short half-life of 3.8 days.[1][3][4] This document provides detailed

application notes and experimental protocols for the use of ²²²Rn in determining groundwater

residence time.

Principle of the Method
The ²²²Rn dating method is based on the principle of radioactive ingrowth. Surface water, which

is in contact with the atmosphere, has a very low ²²²Rn concentration.[3] As this water infiltrates

the subsurface and becomes groundwater, it is no longer in contact with the air and begins to

accumulate ²²²Rn produced from the decay of ²²⁶Ra present in the surrounding rock and soil.[1]

[4] The concentration of ²²²Rn in the groundwater increases over time until it reaches a state of

secular equilibrium with ²²⁶Ra, where the rate of ²²²Rn production equals its rate of radioactive

decay.[1] This process typically takes about 25 days.[1] By measuring the ²²²Rn concentration
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in a groundwater sample, and knowing the equilibrium concentration, the time since the water

infiltrated the ground (residence time) can be calculated.

Key Assumptions and Limitations
The application of the ²²²Rn method for groundwater residence time determination relies on

several key assumptions:

Homogeneous Distribution of ²²⁶Ra: The method assumes a relatively uniform distribution of

Radium-226 in the aquifer material along the groundwater flow path.[2] Geological

heterogeneity can lead to variations in radon emanation.[2]

No Mixing with Older Groundwater: The model is most accurate when the sampled water

represents a single parcel of recently infiltrated water without significant mixing with older

groundwater that has already reached secular equilibrium.[2]

Plug Flow Conditions: The simplest models assume that water moves through the aquifer in

a "plug flow" manner, without significant dispersion.

Constant Infiltration Source: The method is best suited for situations with a constant source

of infiltrating surface water, such as from a river or lake.[2]

Quantitative Data Summary
The following table summarizes key quantitative data relevant to the Radon-222 dating

method.
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Parameter Value Unit Reference

Half-life of Radon-222 3.825 days [3][4]

Radon-222 Decay

Constant (λ)
0.181 day⁻¹ Calculated

Typical ²²²Rn in

Surface Water
< 0.1 Bq/L [3]

Typical ²²²Rn in

Groundwater
Tens to hundreds Bq/L [3]

Time to reach 99%

Secular Equilibrium
~25 days [1]

Experimental Protocols
Sample Collection
Proper sample collection is critical to prevent the loss of dissolved ²²²Rn gas.

Materials:

Glass or PET sample bottles (500 mL or 1 L), gas-tight.[5]

Submersible pump or bailer.

Tubing (e.g., silicone, Tygon).

Disposable syringes (20 mL).[6]

Field filtration unit (optional).

Portable water quality meter (for temperature, pH, conductivity).

Protocol:

Well Purging: Before sampling, purge the well to ensure that the water collected is

representative of the aquifer and not stagnant water from the well casing. The volume of
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water to be purged should be at least three times the volume of the well casing.

Minimize Aeration: Collect the sample with minimal turbulence and exposure to the

atmosphere to prevent radon degassing.[3]

Bottom-Up Filling: Place the end of the tubing at the bottom of the sample bottle and allow

the water to fill from the bottom up, displacing the air with minimal agitation.

Overflow: Allow the bottle to overflow for at least one bottle volume to ensure all air is

expelled.

Capping: Securely cap the bottle while it is still overflowing to eliminate any headspace.

Storage and Transport: Store the samples on ice and transport them to the laboratory as

soon as possible. Analysis should ideally be performed within a few days of collection due to

the short half-life of ²²²Rn.[3]

Radon-222 Measurement by Liquid Scintillation
Counting
Liquid Scintillation Counting (LSC) is a common and accurate method for measuring ²²²Rn in

water.[5][7]

Materials:

Liquid Scintillation Counter (LSC).

20 mL glass vials with PTFE-lined caps.[6]

Water-immiscible scintillation cocktail (e.g., toluene-based).[6]

Pipettes or syringes.

²²⁶Ra standard solution for calibration.[5]

Protocol:

Sample Preparation:
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In a fume hood, pipette 10 mL of the water sample into a 20 mL LSC vial.

Carefully add 10 mL of the water-immiscible scintillation cocktail. The ²²²Rn will

preferentially partition into the organic scintillant phase.[6]

Tightly cap the vial and shake vigorously for approximately 1-2 minutes to facilitate the

extraction of radon into the scintillant.

Equilibration: Allow the vial to stand for at least 3 hours to allow for the ingrowth of ²²²Rn's

short-lived decay products, which also contribute to the scintillation signal and bring the

system to radioactive equilibrium.[5][8]

Counting:

Place the vial in the LSC.

Count the alpha and beta emissions for a predetermined time (e.g., 600 to 1800 seconds).

[5] The counting window should be set to encompass the energy peaks of ²²²Rn and its

progeny.

Calibration: Prepare a calibration standard by adding a known activity of a ²²⁶Ra standard

solution to a vial with the scintillation cocktail. Allow this standard to reach secular equilibrium

(at least 30 days) before counting to establish the counting efficiency.[5]

Background Measurement: Prepare a background sample using deionized water with no

²²²Rn and the scintillation cocktail to determine the background count rate.

Data Analysis and Residence Time Calculation
The residence time (t) of the groundwater can be calculated using the following ingrowth

equation:

A = A_eq (1 - e^(-λt))

Where:

A is the measured ²²²Rn activity concentration in the groundwater sample (Bq/L).
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A_eq is the ²²²Rn activity concentration at secular equilibrium (Bq/L). This is determined by

sampling groundwater at a location sufficiently far downstream where residence times are

expected to be long (e.g., > 20 days), or by laboratory experiments on aquifer sediments.[2]

λ is the decay constant of ²²²Rn (0.181 day⁻¹).

t is the groundwater residence time in days.

Rearranging the equation to solve for residence time:

t = - (1/λ) * ln(1 - (A / A_eq))

Visualizations
The following diagrams illustrate the key processes and workflows involved in determining

groundwater residence time using Radon-222.
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Caption: Radioactive decay of Radium-226 and ingrowth of Radon-222 in groundwater.
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Caption: Experimental workflow for groundwater residence time determination using Radon-
222.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b088996?utm_src=pdf-body
https://www.benchchem.com/product/b088996?utm_src=pdf-body
https://www.benchchem.com/product/b088996?utm_src=pdf-custom-synthesis
https://www.eawag.ch/fileadmin/Domain1/Abteilungen/wut/schwerpunkte/umweltisotope/p3719.pdf
https://meetings.copernicus.org/www.cosis.net/abstracts/EGU06/09796/EGU06-J-09796.pdf
https://people.csiro.au/-/media/People-Finder/S/A/Axel-Suckow/Fact-sheet-Radon.pdf
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S1816-79502021000200006
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S1816-79502021000200006
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/Messanleitungen_2025/h-rn-222-twass-01_v2024-11_en_bf.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_h_rn_222_twass_01_v1994_12_en.pdf
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/quintozene-3
https://inis.iaea.org/records/eantv-2xd61/files/25011271.pdf
https://www.benchchem.com/product/b088996#determining-groundwater-residence-time-with-radon-222
https://www.benchchem.com/product/b088996#determining-groundwater-residence-time-with-radon-222
https://www.benchchem.com/product/b088996#determining-groundwater-residence-time-with-radon-222
https://www.benchchem.com/product/b088996#determining-groundwater-residence-time-with-radon-222
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b088996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

